Cas no 1202709-15-6 (1: (5-fluoro-1H-indol-2-yl)boronic acid)

• Product Name: 1: (5-fluoro-1H-indol-2-yl)boronic acid
• CAS No: 1202709-15-6
• MF: C₈H₇BFNO₂
• MW: 178.956085443497
• MDL: MFCD11506060
• CID: 1003972
• PubChem ID: 53408139
• Update Time: 2025-11-01

1: (5-fluoro-1H-indol-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 1: (5-fluoro-1H-indol-2-yl)boronic acid
• (5-Fluoro-1H-indol-2-yl)boronic acid
• 5-Fluoro-1H-indole-2-boronic acid
• DTXSID50696194
• SB31682
• SCHEMBL7493009
• AC8192
• MFCD11506060
• CS-0089349
• (5-fluoro-1H-indol-2-yl)boronicacid
• 5-Fluoroindole-2-boronic Acid
• SY025307
• 1202709-15-6
• AKOS006326099
• EN300-6409101
• DB-263558

• MDL： MFCD11506060
• Inchi： 1S/C8H7BFNO2/c10-6-1-2-7-5(3-6)4-8(11-7)9(12)13/h1-4,11-13H
• InChI Key： FURMOEZNGAUTMY-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C=C(B(O)O)N2

Computed Properties

• Exact Mass: 179.0553868g/mol
• Monoisotopic Mass: 179.0553868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2Ų

Additional information on 1: (5-fluoro-1H-indol-2-yl)boronic acid

Introduction to (5-fluoro-1H-indol-2-yl)boronic Acid (CAS No 1202709-15-6)

(5-fluoro-1H-indol-2-yl)boronic acid, identified by its Chemical Abstracts Service (CAS) number 1202709-15-6, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This boronic acid derivative features a fluorinated indole moiety, making it a valuable intermediate in the synthesis of various bioactive molecules. The presence of the boronic acid functional group enhances its reactivity, particularly in Suzuki-Miyaura cross-coupling reactions, which are widely employed in the construction of complex organic structures.

The< strong> fluorine atom in the indole ring introduces unique electronic and steric properties, influencing both the reactivity and pharmacological activity of the compound. This feature has garnered considerable attention from researchers exploring novel therapeutic agents. The< strong> boronic acid group not only facilitates cross-coupling reactions but also serves as a handle for further functionalization, enabling the development of diverse chemical libraries.

In recent years, there has been a surge in interest regarding indole derivatives due to their broad spectrum of biological activities. These compounds have been implicated in various pharmacological pathways, including anti-inflammatory, antimicrobial, and anticancer effects. The< strong> fluorinated indole scaffold has shown particular promise in modulating enzyme activities and receptor interactions, making it a compelling target for drug discovery.

One of the most notable applications of< strong> (5-fluoro-1H-indol-2-yl)boronic acid is in the synthesis of small-molecule inhibitors targeting critical biological pathways. For instance, researchers have leveraged this compound to develop inhibitors of tyrosine kinases, which play a pivotal role in cancer progression. The< strong> boronic acid moiety allows for precise molecular modifications, enabling the optimization of binding affinity and selectivity.

The< strong> Suzuki-Miyaura cross-coupling reaction is a cornerstone technique in modern organic synthesis, and< strong> (5-fluoro-1H-indol-2-yl)boronic acid is an excellent substrate for this transformation. This reaction has been instrumental in constructing complex indole-based molecules with potential therapeutic applications. Recent studies have demonstrated its utility in generating novel indole derivatives with enhanced pharmacological properties.

The pharmaceutical industry has increasingly recognized the importance of fluorinated heterocycles in drug design. The< strong> fluorine atom can influence metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. Consequently, compounds like< strong> (5-fluoro-1H-indol-2-yl)boronic acid< strong>

The< strong> boronic acid group

In conclusion, (5-fluoro-1H-indol-2-yl)boronic acid (CAS No 1202709-15-6) is a versatile and highly reactive compound with significant implications in pharmaceutical research. Its unique structural features make it an invaluable tool for synthesizing novel bioactive molecules, particularly through cross-coupling reactions. As our understanding of biological pathways continues to evolve, compounds like this are poised to play a crucial role in the development of next-generation therapeutics.